Cas no 26127-98-0 (3,6-Heptadien-2-ol,2,5,5-trimethyl-, (3E)-)
26127-98-0 structure
Product Name:3,6-Heptadien-2-ol,2,5,5-trimethyl-, (3E)-
CAS No:26127-98-0
MF:C10H18O
MW:154.249323368073
CID:255780
PubChem ID:5315406
Update Time:2025-04-19
3,6-Heptadien-2-ol,2,5,5-trimethyl-, (3E)- Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Heptadien-2-ol,2,5,5-trimethyl-, (3E)-
- (E)-2,5,5-trimethylhepta-3,6-dien-2-ol
- Yamogi alcohol
- Yomogi alchool
- 3,6-Heptadien-2-ol, 2,5,5-trimethyl-, (E)-
- Yomogi alcohol
- Yomogi alcohol A
- NS00050533
- 3,6-Heptadien-2-ol, 2,5,5-trimethyl-
- SCHEMBL1064900
- (3E)-2,5,5-Trimethyl-3,6-heptadien-2-ol #
- 3,6-Heptadien-2-ol, 2,5,5-trimethyl-, (3E)-
- 26127-98-0
- Yogomi alcohol
- EINECS 247-474-7
- 2,5,5-trimethyl-3,6-heptadien-2-ol
- yomogialkohol
- CSMMFGCGBLZIJE-BQYQJAHWSA-N
- (3E)-2,5,5-trimethyl-hepta-3,6-dien-2-ol
- (3E)-2,5,5-Trimethyl-3,6-heptadien-2-ol
- 3,3,6-Trimethyl-1,4-heptadien-6-ol
- DTXSID901317396
- WQW4TYB2RH
-
- Inchi： 1S/C10H18O/c1-6-9(2,3)7-8-10(4,5)11/h6-8,11H,1H2,2-5H3/b8-7+
- InChI Key： CSMMFGCGBLZIJE-BQYQJAHWSA-N
- SMILES： OC(C)(C)/C=C/C(C=C)(C)C
Computed Properties
- Exact Mass: 154.13584
- Monoisotopic Mass: 154.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- XLogP3: 2.6
Experimental Properties
- Density: 0.857
- Boiling Point: 213.8°Cat760mmHg
- Flash Point: 78.2°C
- Refractive Index: 1.463
- PSA: 20.23
3,6-Heptadien-2-ol,2,5,5-trimethyl-, (3E)- Related Literature
-
B. Willhalm,A. F. Thomas J. Chem. Soc. D 1969 1380a
-
2. Zwitterion-accelerated [3,3]-sigmatropic rearrangements and [2,3]sigmatropic rearrangements of sulphoxides and amine oxidesJih Ru Hwu,Denise A. Anderson J. Chem. Soc. Perkin Trans. 1 1991 3199
-
Barry M. Trost,P. Conway,J. Stanton J. Chem. Soc. D 1971 1639
-
4. Chapter 15. Terpenoids and steroidsB. A. Marples Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1971 68 467
-
5. Rearrangement of the artemisia skeleton to the santolina skeleton: a 1,2-shift of the vinyl groupAlan F. Thomas J. Chem. Soc. D 1970 1054
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